Cas no 61204-09-9 (Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-)

Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl- structure
61204-09-9 structure
Product Name:Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-
CAS No:61204-09-9
MF:C23H21F3
MW:354.408056974411
CID:488543
PubChem ID:12804498
Update Time:2025-04-19

Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[2,2,2-trifluoro-1,1-bis(4-methylphenyl)ethyl]benzene
    • DTXSID70510282
    • SCHEMBL11358160
    • 61204-09-9
    • 1,1,1-Trifluoro-2,2,2-tris(4-methylphenyl)ethane
    • QXPMYDAAJSFVTH-UHFFFAOYSA-N
    • 1,1',1''-(2,2,2-Trifluoroethane-1,1,1-triyl)tris(4-methylbenzene)
    • Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-
    • Inchi: 1S/C23H21F3/c1-16-4-10-19(11-5-16)22(23(24,25)26,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
    • InChI Key: QXPMYDAAJSFVTH-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)(F)F

Computed Properties

  • Exact Mass: 354.15963
  • Monoisotopic Mass: 354.15953516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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